(5-(4-Chlorophenyl)isoxazol-3-yl)methyl 3-(2-chlorophenyl)-5-methylisoxazole-4-carboxylate

• IUPAC Name: [5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C21H14Cl2N2O4/c1-12-19(20(25-28-12)16-4-2-3-5-17(16)23)21(26)27-11-15-10-18(29-24-15)13-6-8-14(22)9-7-13/h2-10H,11H2,1H3
• InChI Key: NCUHLQZIHVJKFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)OCC3=NOC(=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H14Cl2N2O4
• Molecular Weight: 429.2 g/mol

Description

The compound contains two isoxazole rings, which are five-membered heterocyclic moieties commonly found in many commercially available drugs. Isoxazole rings are significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space, which bind to the biological targets based on their chemical diversity.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous as well as heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The compound has two isoxazole rings attached to a central carbon atom. Each isoxazole ring is substituted with a chlorophenyl group. The central carbon atom is also attached to a carboxylate group.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

• Isoxazoles are a privileged scaffold commonly found in many commercially available drugs. Researchers explore novel synthetic strategies to create isoxazoles without using metal catalysts (such as Cu or Ru) due to their drawbacks (high costs, toxicity, waste generation). .
• Biological studies have been conducted on isoxazole derivatives, including cytotoxic effects and their impact on cellular pathways. .